4,4'-Stilbenedicarboxylic acid
Overview
Description
Synthesis Analysis
The synthesis of 4,4'-Stilbenedicarboxylic acid and its derivatives involves several chemical strategies. Párkányi et al. (1996) detailed the synthesis of trans-4-stilbenecarboxylic acid and its homologs, which are used to obtain corresponding cobalt(III) complexes, showcasing the versatility of stilbene derivatives in complexation reactions (Párkányi et al., 1996). Additionally, Wagh et al. (2018) presented a method for generating aryl free radicals, leading to the synthesis of stilbenes through C–C cross-coupling with β-nitrostyrenes, illustrating the application of free radical chemistry in stilbene synthesis (Wagh et al., 2018).
Molecular Structure Analysis
Investigations into the molecular structure of 4,4'-Stilbenedicarboxylic acid reveal its potential for forming complex assemblies. Research by Kole et al. (2011) on the molecular salts of 4,4'-Stilbenedicarboxylic acid provides insight into the influence of non-covalent interactions on crystal packing, highlighting the structural versatility of stilbene derivatives (Kole et al., 2011).
Chemical Reactions and Properties
The chemical reactivity of 4,4'-Stilbenedicarboxylic acid is highlighted in its ability to form supramolecular assemblies and participate in photoreactive processes. For example, Osterod et al. (2001) demonstrated the formation of hydrogen-bonded complexes with stilbene derivatives, showcasing their photoluminescent properties (Osterod et al., 2001). Furthermore, Kole et al. (2011) explored the photoreactivity of 4,4'-Stilbenedicarboxylic acid derivatives under UV light for [2 + 2] cycloaddition reactions, demonstrating the potential for photochemical synthesis (Kole et al., 2011).
Physical Properties Analysis
The physical properties of 4,4'-Stilbenedicarboxylic acid derivatives, such as their liquid crystalline behavior and thermal stability, are of significant interest. Jackson and Morris (1988) reported on copolyesters of trans-4,4'-stilbenedicarboxylic acid, illustrating the impact of the stilbene moiety on the thermal and mechanical properties of polymers (Jackson & Morris, 1988).
Chemical Properties Analysis
The chemical properties of 4,4'-Stilbenedicarboxylic acid extend to its role in the synthesis of metal-organic frameworks (MOFs) and its photocatalytic applications. Choi et al. (2018) synthesized a Zn-based MOF using 4,4'-stilbenedicarboxylic acid, demonstrating its efficacy in catalyzing the cycloaddition reaction of CO2 and epoxides under ambient conditions (Choi et al., 2018). This highlights the potential of stilbene derivatives in environmental catalysis.
Scientific Research Applications
1. Metal-Organic Frameworks (MOFs) Synthesis
- Application Summary: SDA is used in the hydrothermal synthesis of three-dimensional (3D) metal-organic frameworks (MOFs). These MOFs have potential usage in sensing, drug delivery, luminescence, and gas adsorption .
- Methods of Application: The synthesis involves the use of ligand isomers, specifically the cis-stilbene derivative (Z)-4,4’-stilbene dicarboxylic acid . Ten lanthanide (Z)-4,4’-stilbene dicarboxylic acid frameworks were synthesized, five possessing non-interpenetrating 2D sheet structures and five microporous 3D frameworks .
- Results: The 3D frameworks have 1-dimensional pore channels that incorporate internal voids of up to 5.2 Å in diameter . These frameworks have a hitherto unrecognised underlying net topology .
2. UV Aging Resistance of Bitumen
- Application Summary: SDA-intercalated layered double hydroxides (LDHs) are used to enhance the UV aging resistance of bitumen .
- Methods of Application: A nanohybrid is prepared by intercalating SDA into Zn/Al LDH and then blended with styrene-butadiene-styrene (SBS) bitumen .
- Results: The UV aging resistance of SBS modified bitumen can be significantly enhanced by Zn/Al–SA-LDH .
3. Energy Storage Applications
Safety And Hazards
The safety information for 4,4’-Stilbenedicarboxylic acid indicates that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding dust formation, avoiding breathing mist, gas or vapours, avoiding contact with skin and eye, using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, removing all sources of ignition, evacuating personnel to safe areas, and keeping people away from and upwind of spill/leak .
Future Directions
While specific future directions for 4,4’-Stilbenedicarboxylic acid are not mentioned in the retrieved papers, its use in the synthesis of metal-organic frameworks suggests potential applications in areas such as sensing, drug delivery, luminescence, and gas adsorption . It may also be used in energy storage applications such as supercapacitors and batteries .
Relevant Papers Several papers have been published on 4,4’-Stilbenedicarboxylic acid. These include studies on the synthesis of lanthanide (Z)-4,4′-stilbene dicarboxylic acid frameworks , the effect of 4,4’-stilbenedicarboxylic acid-intercalated layered double hydroxides on UV aging resistance of bitumen , and crystal engineering studies on the salts of trans-4,4’-stilbenedicarboxylic acid .
properties
IUPAC Name |
4-[(E)-2-(4-carboxyphenyl)ethenyl]benzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12O4/c17-15(18)13-7-3-11(4-8-13)1-2-12-5-9-14(10-6-12)16(19)20/h1-10H,(H,17,18)(H,19,20)/b2-1+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SBBQDUFLZGOASY-OWOJBTEDSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C=CC2=CC=C(C=C2)C(=O)O)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CC=C1/C=C/C2=CC=C(C=C2)C(=O)O)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4,4'-Stilbenedicarboxylic acid | |
CAS RN |
100-31-2 | |
Record name | Stilbene-4,4'-dicarboxylic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000100312 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4,4'-Stilbenedicarboxylic acid | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=40932 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Stilbene-4,4'-dicarboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.002.581 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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